Cas no 585544-30-5 (Boronic acid, [5-[(cyclopropylamino)carbonyl]-3-fluoro-2-methylphenyl]-)

• Product Name: Boronic acid, [5-[(cyclopropylamino)carbonyl]-3-fluoro-2-methylphenyl]-
• CAS No: 585544-30-5
• MF: C₁₁H₁₃BFNO₃
• MW: 237.035226583481
• CID: 341674
• PubChem ID: 21914527
• Update Time: 2025-04-19

Boronic acid, [5-[(cyclopropylamino)carbonyl]-3-fluoro-2-methylphenyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, [5-[(cyclopropylamino)carbonyl]-3-fluoro-2-methylphenyl]-
• [5-(cyclopropylcarbamoyl)-3-fluoro-2-methylphenyl]boronic acid
• SCHEMBL2215090
• {5-[(cyclopropylamino)carbonyl]-3-fluoro-2-methylphenyl}boronic acid
• 585544-30-5
• starbld0019291
• ZAWITYYIKZBCGU-UHFFFAOYSA-N
• DTXSID70620012
• {5-[(cyclopropylamino)carbonyl]-3-fluoro-2-methylphenyl)boronic acid
• (5-(Cyclopropylcarbamoyl)-3-fluoro-2-methylphenyl)boronic acid

• Inchi： 1S/C11H13BFNO3/c1-6-9(12(16)17)4-7(5-10(6)13)11(15)14-8-2-3-8/h4-5,8,16-17H,2-3H2,1H3,(H,14,15)
• InChI Key： ZAWITYYIKZBCGU-UHFFFAOYSA-N
• SMILES： FC1C(C)=C(B(O)O)C=C(C=1)C(NC1CC1)=O

Computed Properties

• Exact Mass: 236.10089
• Monoisotopic Mass: 237.0972516g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.56